Colorimetric response to mercury-induced abstraction of triethylene glycolligands from a gold nanoparticle surface†
Dalton Transactions Pub Date: 2008-07-22 DOI: 10.1039/B808433E
Abstract
A simple method for specific colorimetric sensing of aqueous mercury(II) has been developed by using a
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